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Compound of Interest

Compound Name: CAY10583

Cat. No.: B606500 Get Quote

Mechanism of Action and Signaling Pathway
BLT2 is a low-affinity receptor for leukotriene B4 (LTB4) and other lipid mediators.[7][8][9] Upon

activation by an agonist, BLT2 couples to G-proteins, initiating intracellular signaling cascades.

This can lead to various cellular responses, including calcium mobilization and the activation of

the ERK (extracellular signal-regulated kinase) pathway.[6] The activation of these pathways is

crucial for the therapeutic effects observed, such as enhanced cell migration and proliferation.

[1][10] Molecular modeling studies suggest that the interaction with specific residues, such as

Tyr271 in the sixth transmembrane domain (TM6), is a key trigger for BLT2 activation.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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